Cas no 477773-59-4 (Dinaphthalen-1-yl benzene-1,3-dicarboxylate)

Dinaphthalen-1-yl benzene-1,3-dicarboxylate structure
477773-59-4 structure
Product Name:Dinaphthalen-1-yl benzene-1,3-dicarboxylate
CAS No:477773-59-4
MF:C28H18O4
MW:418.440127849579
CID:2647042
PubChem ID:57252017
Update Time:2025-04-21

Dinaphthalen-1-yl benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • dinaphthalen-1-yl benzene-1,3-dicarboxylate
    • SCHEMBL5081762
    • 477773-59-4
    • DTXSID80720673
    • Dinaphthalen-1-yl benzene-1,3-dicarboxylate
    • Inchi: 1S/C28H18O4/c29-27(31-25-16-6-10-19-8-1-3-14-23(19)25)21-12-5-13-22(18-21)28(30)32-26-17-7-11-20-9-2-4-15-24(20)26/h1-18H
    • InChI Key: BTGKSZSRCPEZLG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C(=O)OC2=CC=CC3=CC=CC=C32)C=1)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 418.12050905Da
  • Monoisotopic Mass: 418.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 52.6Ų

Dinaphthalen-1-yl benzene-1,3-dicarboxylate Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.